SuccinicAcid(IndustrialGradeFoodGrade)
Overview
Description
It is a colorless, crystalline solid that is soluble in water and has a melting point of 185–187°C . Succinic acid occurs naturally in various plants and animal tissues and plays a significant role in intermediary metabolism . It is widely used in the food, pharmaceutical, and chemical industries due to its versatility and beneficial properties .
Preparation Methods
Succinic acid can be prepared through both synthetic chemical routes and biological processes:
Petroleum-Based Synthesis: Historically, succinic acid was primarily produced through chemical synthesis from petroleum-derived feedstocks.
Hydrogenation Method: This involves the catalytic hydrogenation of maleic acid or its anhydride.
Acrylic Acid Oxo Synthesis: This method involves the reaction of acrylic acid with carbon monoxide and hydrogen in the presence of a catalyst.
Electrolytic Oxidation Method: This method involves the electrolytic oxidation of butane or butene.
Acetylene Method: This involves the reaction of acetylene with carbon monoxide and water in the presence of a catalyst.
Fermentation Method: Succinic acid can also be produced through microbial fermentation using renewable resources such as biomass.
Chemical Reactions Analysis
Chemical Reactions Involving Succinic Acid
Succinic acid participates in numerous chemical reactions, which can be categorized into synthesis reactions and transformations:
2.1. Dehydrogenation
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Conversion to Fumaric Acid : Succinic acid can be dehydrogenated to fumaric acid through the action of specific catalysts or enzymes. This reaction is significant in organic synthesis as fumaric acid is an important intermediate in various chemical processes.
2.2. Esterification
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Formation of Diesters : Succinic acid can react with alcohols to form diesters, such as diethylsuccinate. This reaction is often facilitated by acid catalysts and is utilized in the production of various esters that serve as solvents or plasticizers.
2.3. Dehydration
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Production of Succinic Anhydride : When succinic acid undergoes dehydration, it forms succinic anhydride. This compound is crucial in the synthesis of several polymers and resins.
2.4. Reduction Reactions
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Hydrogenation : Succinic acid can be reduced to 1,4-butanediol, an important solvent and intermediate for plastics and other materials.
2.5. Other Transformations
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Conversion to Tetrahydrofuran : Through a series of reactions including hydrogenation and cyclization, succinic acid can be transformed into tetrahydrofuran, which is used extensively in the production of polymers.
Production Methods
The production of succinic acid can be achieved through various methods:
3.1. Petrochemical Processes
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Historically, succinic acid was produced from amber or via hydrogenation of maleic anhydride derived from fossil fuels. This method involves high energy consumption and significant environmental impact due to CO2 emissions.
3.2. Biotechnological Fermentation
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Recent advancements have favored microbial fermentation using renewable resources such as corn stover or food waste. Microorganisms like Actinobacillus succinogenes and genetically engineered strains of Escherichia coli have shown promising results in producing succinic acid efficiently under controlled conditions.
3.3. Comparative Production Routes
| Method | Yield (g/L) | Environmental Impact | Cost Efficiency |
|---|---|---|---|
| Petrochemical (Maleic Anhydride) | High | High CO2 emissions | Moderate |
| Microbial Fermentation | Up to 63 | Low (renewable feedstocks) | High |
Recent Research Findings
Recent studies have focused on improving the efficiency of succinic acid production through metabolic engineering and optimization of fermentation processes:
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A study demonstrated that Issatchenkia orientalis, a yeast strain, could produce up to 109.5 g/L of succinic acid under low pH conditions, significantly reducing downstream processing costs associated with neutral pH fermentation .
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Another research highlighted the potential of using agricultural waste as a feedstock for microbial fermentation, achieving yields comparable to traditional methods but with a much lower environmental footprint .
Scientific Research Applications
Succinic acid has a wide range of scientific research applications:
Mechanism of Action
Succinic acid exerts its effects through its role in the TCA cycle. It serves as an electron donor in the production of fumaric acid and FADH2, which are essential for ATP production . Succinic acid also acts as a signaling molecule, modulating gene expression patterns and demonstrating hormone-like signaling . Additionally, it has been shown to stimulate neural system recovery and bolster the immune system .
Comparison with Similar Compounds
Succinic acid can be compared with other dicarboxylic acids such as:
Malonic Acid:
Fumaric Acid: An isomer of maleic acid, fumaric acid is formed by the oxidation of succinic acid and has different chemical properties.
Glutaric Acid: Another dicarboxylic acid with a longer carbon chain, glutaric acid has different physical and chemical properties compared to succinic acid.
Succinic acid is unique due to its role in the TCA cycle and its wide range of applications in various industries .
Q & A
Basic Research Questions
Q. What analytical methods are recommended for quantifying succinic acid purity in industrial and food-grade applications?
To ensure compliance with grade-specific standards, researchers should employ:
- Titration with NaOH : A cost-effective method for preliminary quantification, using phenolphthalein to detect endpoints (accuracy ±2%) .
- High-Performance Liquid Chromatography (HPLC) : Provides precise quantification (detection limit: 0.1 µg/mL) and distinguishes succinic acid from byproducts like acetic or formic acid .
- Nuclear Magnetic Resonance (NMR) : Validates structural integrity and detects impurities in pharmaceutical-grade applications .
Q. How do researchers select microbial strains for fermentative succinic acid production?
Key selection criteria include:
- Carbon Source Utilization : Strains like Actinobacillus succinogenes metabolize diverse feedstocks (glucose, xylose, glycerol) with yields up to 0.8 g/g .
- Byproduct Profiles : Strains with minimal acetate/formate production (e.g., Basfia succiniciproducens) reduce downstream purification costs .
- Inhibitor Tolerance : A. succinogenes tolerates lignocellulosic hydrolysate inhibitors (e.g., furfural), enabling use of non-pretreated biomass .
Q. What are critical parameters for optimizing batch fermentation processes?
- pH Control : Maintain pH 6.0–6.5 using MgCO₃ or NaOH to mitigate acid inhibition .
- CO₂ Supplementation : CO₂ sparging (0.1–0.3 vvm) enhances anaerobic pathway flux, improving yields by 15–20% .
- Feedstock Concentration : Limit glucose to 80–100 g/L to avoid osmotic stress .
Advanced Research Questions
Q. How can metabolic engineering enhance succinic acid yield in recombinant strains?
Strategies include:
- Knockout of Competing Pathways : Deleting ldhA (lactate dehydrogenase) in E. coli redirects carbon flux toward succinate .
- Overexpression of Anaerobic Enzymes : Amplifying pyc (pyruvate carboxylase) increases CO₂ fixation, achieving titers >100 g/L in fed-batch systems .
- Co-Culture Systems : Pairing Saccharomyces cerevisiae (sugar utilization) with Mannheimia succiniciproducens (succinate production) improves substrate efficiency by 30% .
Q. What advanced purification techniques address challenges in bio-succinic acid recovery?
- Electrodialysis : Separates succinate ions from fermentation broth with >90% efficiency, reducing energy costs by 40% compared to distillation .
- Crystallization with Anti-Solvents : Ethanol addition at 4°C yields 99.5% pure crystals, meeting food-grade standards .
- Simulated Moving Bed (SMB) Chromatography : Continuous separation reduces solvent use by 50% in industrial-scale processes .
Q. How does CO₂ utilization impact the sustainability of succinic acid production?
- Carbon Fixation : Anaerobic fermentation fixes 0.3–0.4 kg CO₂ per kg succinic acid, reducing net emissions .
- Life Cycle Assessment (LCA) : Bio-based routes using CO₂ show 60% lower global warming potential than petrochemical methods .
Properties
CAS No. |
110-56-6 |
|---|---|
Molecular Formula |
C4H6O4 |
Molecular Weight |
118.08804 |
Origin of Product |
United States |
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